![molecular formula C22H20F2N4O5S B2513382 1-(3,4-difluorobenzoyl)-N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)azetidine-3-carboxamide CAS No. 1334375-72-2](/img/structure/B2513382.png)
1-(3,4-difluorobenzoyl)-N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)azetidine-3-carboxamide
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Description
1-(3,4-difluorobenzoyl)-N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C22H20F2N4O5S and its molecular weight is 490.48. The purity is usually 95%.
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Scientific Research Applications
Sulfamoyl Azides and Triazoles
Compounds like sulfamoyl azides are known for their reactivity and potential applications in synthetic chemistry. For example, sulfamoyl azides can be transformed into 1-sulfamoyl-1,2,3-triazoles through reactions with alkynes. These triazoles can serve as intermediates for further chemical transformations, including the synthesis of rhodium azavinyl carbenes, which are useful in asymmetric addition reactions to olefins (Culhane & Fokin, 2011).
Antimicrobial Agents
Derivatives of 1,2,3-triazole, similar to the functional groups in the query compound, have been synthesized and evaluated for their antimicrobial activities. These compounds, derived from difluorobenzyl-triazole-carboxylic acid, have shown moderate to good activities against various Gram-positive and Gram-negative bacterial strains as well as fungal strains (Jadhav et al., 2017).
Antiviral Activity
Thiazole C-nucleosides are another class of compounds with functionalities related to those in the query compound. These have been synthesized and tested for their antiviral activities against various viruses, including herpes and parainfluenza, demonstrating the potential for compounds with similar structures to serve as antiviral agents (Srivastava et al., 1977).
Insecticidal Activity
Compounds with novel chemical structures, such as flubendiamide, have shown strong insecticidal activity, particularly against lepidopterous pests. The unique structure of flubendiamide, including difluorobenzoyl and sulfamoyl phenyl groups, contributes to its effectiveness and safety for non-target organisms (Tohnishi et al., 2005).
Properties
IUPAC Name |
1-(3,4-difluorobenzoyl)-N-[4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl]azetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20F2N4O5S/c1-12-13(2)26-33-21(12)27-34(31,32)17-6-4-16(5-7-17)25-20(29)15-10-28(11-15)22(30)14-3-8-18(23)19(24)9-14/h3-9,15,27H,10-11H2,1-2H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTHABHQFUTUXLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(ON=C1C)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3CN(C3)C(=O)C4=CC(=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20F2N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.